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molecular formula C9H10O2 B1329709 2-(3-Methoxyphenyl)oxirane CAS No. 32017-77-9

2-(3-Methoxyphenyl)oxirane

Cat. No. B1329709
CAS RN: 32017-77-9
M. Wt: 150.17 g/mol
InChI Key: IJUUWUSPXYGGKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08067450B2

Procedure details

To a solution of 3-vinylanisole (5.0 g, 37.0 mmol) and acetic acid (2.1 mL, 37.0 mmol) in dioxane (33 ml) and H2O (78 ml) at 0° C. was added N-bromosuccinimide (7.30 g, 41.0 mmol) in three portions. The reaction was allowed to warm to R.T. and then 2M NaOH (50 ml) was added. The reaction was left to stir at RT overnight. The reaction mixture was then partitioned between water and EtOAc, and the aqueous phase was extracted with EtOAc. The combined organic phases washed with brine, dried (Na2SO4), filtered and evaporated in vacuo to give 5.60 g (100%) of the title compound as a slightly tinted oil.
Name
3-vinylanisole
Quantity
5 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
2.1 mL
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
7.3 g
Type
reactant
Reaction Step One
Name
dioxane
Quantity
33 mL
Type
solvent
Reaction Step One
Name
H2O
Quantity
78 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
100%

Identifiers

REACTION_CXSMILES
[CH:1]([C:3]1[CH:4]=[C:5]([O:9][CH3:10])[CH:6]=[CH:7][CH:8]=1)=[CH2:2].C(O)(=[O:13])C.BrN1C(=O)CCC1=O.[OH-].[Na+]>O1CCOCC1.O>[CH3:10][O:9][C:5]1[CH:4]=[C:3]([CH:1]2[CH2:2][O:13]2)[CH:8]=[CH:7][CH:6]=1 |f:3.4|

Inputs

Step One
Name
3-vinylanisole
Quantity
5 g
Type
reactant
Smiles
C(=C)C=1C=C(C=CC1)OC
Name
acetic acid
Quantity
2.1 mL
Type
reactant
Smiles
C(C)(=O)O
Name
N-bromosuccinimide
Quantity
7.3 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
dioxane
Quantity
33 mL
Type
solvent
Smiles
O1CCOCC1
Name
H2O
Quantity
78 mL
Type
solvent
Smiles
O
Step Two
Name
NaOH
Quantity
50 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir at RT overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
The reaction was left
CUSTOM
Type
CUSTOM
Details
The reaction mixture was then partitioned between water and EtOAc
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase was extracted with EtOAc
WASH
Type
WASH
Details
The combined organic phases washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
COC=1C=C(C=CC1)C1OC1
Measurements
Type Value Analysis
AMOUNT: MASS 5.6 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 100.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.